Cas no 84041-70-3 (Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1))

Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1) structure
84041-70-3 structure
Product name:Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1)
CAS No:84041-70-3
MF:C14H16CLN2.CL
MW:283.19600
CID:731790
PubChem ID:16205438

Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-, chloride (1:1)
    • 1-[2-[(2-chlorophenyl)amino]ethyl]-4-methylpyridinium chloride
    • 2-chloro-N-[2-(4-methylpyridin-1-ium-1-yl)ethyl]aniline,chloride
    • 1-(2-((2-Chlorophenyl)amino)ethyl)-4-methylpyridinium chloride
    • EINECS 281-851-7
    • Pyridinium,1-[2-[(2-chlorophenyl)amino]ethyl]-4-methyl-,chloride (9CI)
    • 84041-70-3
    • DTXSID401004332
    • NS00060363
    • 1-[2-(2-Chloroanilino)ethyl]-4-methylpyridin-1-ium chloride
    • Inchi: InChI=1S/C14H16ClN2.ClH/c1-12-6-9-17(10-7-12)11-8-16-14-5-3-2-4-13(14)15;/h2-7,9-10,16H,8,11H2,1H3;1H/q+1;/p-1
    • InChI Key: GWSNDQXBCPDGBF-UHFFFAOYSA-M
    • SMILES: CC1=CC=[N+](C=C1)CCNC2=CC=CC=C2Cl.[Cl-]

Computed Properties

  • Exact Mass: 282.06900
  • Monoisotopic Mass: 282.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.9Ų

Experimental Properties

  • PSA: 15.91000
  • LogP: 0.12500

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